- Pharmaceutical injection composition containing Fab I inhibitor, and preparation method therefor, Korea, , ,
Cas no 934628-27-0 (Nilofabicin)
Nilofabicin structure
Product Name:Nilofabicin
CAS No:934628-27-0
MF:C19H20N2O2S
MW:340.439303398132
MDL:MFCD09991584
CID:796909
PubChem ID:11844916
Update Time:2024-10-26
Nilofabicin Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one
- 1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone
- 1-[(3-amino-2-methylphenyl)methyl]-4-(2-thiophen-2-ylethoxy)pyridin-2-one
- 2(1H)-Pyridinone,1-[(3-amino-2-methylphenyl)methyl]-4-[2-(2-thienyl)ethoxy]-
- UNII-4X6T64D64X
- S. aureus RN4220
- F. tularensis LVS
- Nilofabicin
- 1-[(3-Amino-2-methylphenyl)methyl]-4-[2-(2-thienyl)ethoxy]-2(1H)-pyridinone (ACI)
- 1-(3-Amino-2-methylbenzyl)-4-(2-thiophen-2-ylethoxy)-1H-pyridin-2-one
- CG 400549
- NILOFABICIN [INN]
- 4X6T64D64X
- CG-400459
- 1-[(3-AMINO-2-METHYLPHENYL)METHYL]-4-[2-(THIOPHEN-2-YL)ETHOXY]PYRIDIN-2-ONE
- CS-0034149
- DTXSID00239434
- BDBM231620
- 1-((3-amino-2-methylphenyl)methyl)-4-(2-thiophen-2-ylethoxy)pyridin-2-one
- Q27260632
- MFCD09991584
- CHEMBL488937
- 1-((3-amino-2-methylphenyl)methyl)-4-(2-(thiophen-2-yl)ethoxy)-1,2-dihydropyridin-2-one
- BRD-K48888725-001-02-7
- CG-400549
- PT6
- CG400549
- BRD-K48888725-001-01-9
- DTXCID20161925
- 1-(3-Amino-2-Methylbenzyl)-4-[2-(Thiophen-2-Yl)ethoxy]pyridin-2(1h)-One
- DB-012662
- AS-35976
- 934628-27-0
- HY-111071
- NS00071547
- BCP15467
- GTPL10984
- SCHEMBL2177308
- DB12347
- 2(1H)-Pyridinone, 1-((3-amino-2-methylphenyl)methyl)-4-(2-(2-thienyl)ethoxy)-
- Q-102482
- AKOS015842354
- 1-[(3-amino-2-methylphenyl)methyl]-4-[2-(thiophen-2-yl)ethoxy]-1,2-dihydropyridin-2-one
- 1-((3-AMINO-2-METHYLPHENYL)METHYL)-4-(2-(2-THIENYL)ETHOXY)-2(1H)-PYRIDINONE
-
- MDL： MFCD09991584
- Inchi： 1S/C19H20N2O2S/c1-14-15(4-2-6-18(14)20)13-21-9-7-16(12-19(21)22)23-10-8-17-5-3-11-24-17/h2-7,9,11-12H,8,10,13,20H2,1H3
- InChI Key： YCLREGRRHGLOAK-UHFFFAOYSA-N
- SMILES： O=C1N(CC2C(C)=C(N)C=CC=2)C=CC(OCCC2=CC=CS2)=C1
Computed Properties
- Exact Mass: 340.12500
- Monoisotopic Mass: 340.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8A^2
- XLogP3: 2.9
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.273
- Boiling Point: 607.121 °C at 760 mmHg
- Flash Point: 320.975 °C
- PSA: 85.49000
- LogP: 4.05140
Nilofabicin Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- Storage Condition：Room temperature
Nilofabicin Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Nilofabicin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52038-0.25/G |
1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE |
934628-27-0 | 97% | 0.25g |
$139 | 2023-09-17 | |
| AstaTech | 52038-1/G |
1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE |
934628-27-0 | 97% | 1g |
$357 | 2023-09-17 | |
| AstaTech | 52038-5/G |
1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE |
934628-27-0 | 97% | 5g |
$1197 | 2023-09-17 | |
| Chemenu | CM130001-1g |
1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one |
934628-27-0 | 95% | 1g |
$226 | 2021-08-05 | |
| Chemenu | CM130001-5g |
1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one |
934628-27-0 | 95% | 5g |
$701 | 2021-08-05 | |
| Chemenu | CM130001-250mg |
1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one |
934628-27-0 | 95% | 250mg |
$158 | 2022-08-31 | |
| Chemenu | CM130001-1g |
1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one |
934628-27-0 | 95% | 1g |
$394 | 2022-08-31 | |
| Chemenu | CM130001-5g |
1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one |
934628-27-0 | 95% | 5g |
$1060 | 2022-08-31 | |
| abcr | AB306499-250 mg |
1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone; 97% |
934628-27-0 | 250mg |
€281.30 | 2023-04-26 | ||
| abcr | AB306499-1 g |
1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone; 97% |
934628-27-0 | 1g |
€624.30 | 2023-04-26 |
Nilofabicin Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol ; overnight, 40 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol
Reference
- Pharmaceutical compositions for oral administration comprising fabi inhibitors and methods for preparing the same, Korea, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol
Reference
- Orally administered pharmaceutical composition comprising Fab1 inhibitors and method for preparing same, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Cesium carbonate , Sodium iodide Solvents: Dimethylformamide ; 12 h, rt
Reference
- Rational Design of Broad Spectrum Antibacterial Activity Based on a Clinically Relevant Enoyl-Acyl Carrier Protein (ACP) Reductase Inhibitor, Journal of Biological Chemistry, 2014, 289(23), 15987-16005
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt
1.2 30 min, rt
1.2 30 min, rt
Reference
- Heterocycles, particularly 1,4-disubstituted 1H-pyridin-2-ones, processes for preparing them, pharmaceutical compositions containing them, and their use as Fab I (NADH-dependent enoyl-ACP reductase) inhibitors, United States, , ,
Nilofabicin Raw materials
- 1-[(2-Methyl-3-nitrophenyl)methyl]-4-(phenylmethoxy)-2(1H)-pyridinone
- 4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one
- 2-(2-Thienyl)ethyl Bromide
- 1-[(2-Methyl-3-nitrophenyl)methyl]-4-[2-(2-thienyl)ethoxy]-2(1H)-pyridinone
- 3-Amino-2-methylbenzyl chloride
- 1-[(3-Amino-2-methylphenyl)methyl]-4-hydroxy-2(1H)-pyridinone
Nilofabicin Preparation Products
Nilofabicin Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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